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Compound of Interest

Compound Name: Tranylcypromine

CAS No.: 3721-26-4

Cat. No.: B3424851

Get Quote

Executive Summary
Tranylcypromine (trans-2-phenylcyclopropylamine) is a potent, non-selective monoamine

oxidase inhibitor (MAOI).[1][2] In a research setting, its disposal requires strict adherence to

protocols designed for acutely toxic amines.[1] Unlike standard organic waste,

tranylcypromine presents specific risks regarding biological accumulation and nitrogen-based

combustion byproducts.[3][1]

This guide moves beyond generic SDS statements, providing a field-validated workflow for the

containment, deactivation, and destruction of tranylcypromine in laboratory environments.

Chemical Identity & Hazard Logic
To manage waste effectively, one must understand the mechanism of hazard.[1]

Tranylcypromine is not merely "toxic"; it is a mechanism-based enzyme inactivator.[3][1]
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Parameter Technical Detail Operational Implication

CAS Number
155-09-9 (Free Base) 13492-

01-8 (Sulfate Salt)

Verify your specific salt form;

sulfate is more water-soluble,

affecting spill cleanup.[1]

Mechanism Irreversible MAO-A/B Inhibition

Biohazard Risk: Ingestion or

absorption can lead to

hypertensive crisis.[1] Trace

contamination on surfaces is

non-trivial.[1]

GHS Classification Acute Tox. 3 (Oral/Dermal)

High Consequence: Fatal if

swallowed (H300).[1][4][5] Skin

contact (H311) requires

immediate permeation-

resistant PPE.[1]

Reactivity
Primary Amine / Cyclopropane

Ring

The strained cyclopropane ring

is chemically reactive.[3][1] Do

not mix with strong oxidizers or

mineral acids in waste

streams.[1]

Pre-Disposal Stabilization (Bench-Level)
The safety of the disposal chain relies on the decisions made at the bench.[1]

A. Segregation Strategy
Do not commingle tranylcypromine with general organic solvents.[1]

Solid Waste: Collect pure substance, contaminated weighing boats, and heavily soiled

gloves in a dedicated, wide-mouth jar labeled "Toxic Solid Waste."[1]

Liquid Waste: Segregate into a "Nitrogen-Bearing Organic Waste" stream.[1]

Critical Incompatibility: Never add tranylcypromine waste to containers holding oxidizing

agents (e.g., peroxides, nitric acid) or carbonyl-heavy waste (aldehydes/ketones), as
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amines can form unstable imines or generate heat.[1]

B. Containerization[1][4][6][7]
Material: High-density polyethylene (HDPE) or amber glass.[3][1]

Labeling: Must explicitly state: "Tranylcypromine - Acute Toxin - MAO Inhibitor."[1][8]

Disposal Workflow
The following diagram illustrates the decision logic for disposing of Tranylcypromine, ensuring

compliance with RCRA (Resource Conservation and Recovery Act) standards for hazardous

waste generators.
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Figure 1: Operational workflow for the segregation and disposal of Tranylcypromine waste

streams.
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Decontamination & Spill Response
Because Tranylcypromine is a solid (often a sulfate salt) that can aerosolize, spill cleanup

requires specific tactics to prevent inhalation.[1]

Isolation: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (powder spill) or face shield

(liquid splash).[1]

Neutralization (Surface Decon):

Step 1: Cover spill with absorbent pads (liquids) or wet-wipe (solids) to prevent dust.[3][1]

Step 2: Clean the surface with 1N Hydrochloric Acid (HCl) followed by water.[1] Rationale:

Acidifying the amine converts free base tranylcypromine into its salt form, reducing

volatility and increasing solubility for removal.[1]

Step 3: Final wash with soap and water.[1][9]

Verification: A UV lamp (254 nm) can sometimes detect significant residues of phenyl-

containing compounds, though analytical swab testing (HPLC) is required for validation in

GLP environments.[1]

Regulatory Framework (RCRA Compliance)
In the United States, Tranylcypromine is not explicitly "P-listed" (acutely hazardous) by name

in 40 CFR 261.33, but it is regulated based on Generator Knowledge of its toxicity.[3][1]

Waste Classification: Hazardous Chemical Waste.[1][7]

Characteristic: Toxicity (Non-RCRA listed, but meets OSHA HCS criteria for "Fatal if

swallowed").[1]

Disposal Method: The only acceptable destruction method is Incineration with afterburners

and scrubbers.[1]
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Why? Nitrogen-containing compounds release Nitrogen Oxides (NOx) upon combustion.

[3][1] Controlled incineration ensures these are scrubbed before release.[1]

Prohibited: Never dispose of down the drain.[1] Tranylcypromine is harmful to aquatic life

and can persist in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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